Cas no 2171413-77-5 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
- 2171413-77-5
- 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
- EN300-1486675
-
- Inchi: 1S/C24H28N2O5/c1-15(8-7-13-22(27)28)25-23(29)16(2)26-24(30)31-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,15-16,21H,7-8,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15?,16-/m0/s1
- InChI Key: ZVJMXJVTAMTJIV-LYKKTTPLSA-N
- SMILES: O(C(N[C@@H](C)C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486675-0.05g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 0.05g |
$2219.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-0.1g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 0.1g |
$2324.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-0.25g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 0.25g |
$2430.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-0.5g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 0.5g |
$2536.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-1.0g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 1g |
$2641.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-2.5g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 2.5g |
$5178.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-5.0g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 5g |
$7659.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-10.0g |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 10g |
$11358.0 | 2023-06-06 | ||
| Enamine | EN300-1486675-50mg |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 50mg |
$768.0 | 2023-09-28 | ||
| Enamine | EN300-1486675-100mg |
5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171413-77-5 | 100mg |
$804.0 | 2023-09-28 |
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
Comprehensive Overview of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171413-77-5)
5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid, with the CAS number 2171413-77-5, is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound is particularly valuable in pharmaceutical research, drug development, and biomaterials engineering. Its unique structure, featuring an Fmoc group and a hexanoic acid backbone, makes it a versatile building block for constructing complex peptide sequences and functionalized biomolecules.
The growing interest in peptide-based therapeutics and targeted drug delivery systems has significantly increased the demand for high-quality amino acid derivatives like 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid. Researchers are actively exploring its applications in cancer therapy, immunomodulation, and neurodegenerative disease treatment. The compound's ability to facilitate site-specific modifications and controlled release mechanisms aligns perfectly with the current trends in personalized medicine and precision healthcare.
One of the most frequently asked questions in scientific forums and search engines revolves around the synthetic protocols for Fmoc-protected compounds. The CAS 2171413-77-5 derivative is typically synthesized through a multi-step process involving solid-phase peptide synthesis (SPPS) or solution-phase coupling. Its stability under acidic conditions and compatibility with standard deprotection techniques make it particularly attractive for automated peptide synthesizers. Recent advancements in flow chemistry and continuous manufacturing have further optimized its production, addressing the need for scalable synthesis in industrial settings.
The physicochemical properties of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid contribute to its widespread adoption. With a balanced hydrophilic-lipophilic character, this compound demonstrates excellent solubility in organic solvents commonly used in peptide chemistry, such as DMF and DCM, while maintaining sufficient water compatibility for biological applications. These characteristics are crucial for researchers developing peptide-drug conjugates and biocompatible materials, which represent some of the hottest topics in contemporary biomedical research.
Quality control and analytical characterization of CAS 2171413-77-5 are critical aspects that receive significant attention from the scientific community. Standard analytical techniques include HPLC purity assessment, mass spectrometry, and NMR spectroscopy. The compound's chiral purity is especially important given its (2S) configuration, as stereochemical integrity directly impacts the biological activity of resulting peptides. Current discussions in pharmaceutical forums emphasize the importance of rigorous quality standards for such building blocks, particularly when used in GMP-compliant manufacturing of therapeutic peptides.
Emerging applications of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid extend beyond traditional peptide synthesis. Recent publications highlight its utility in developing smart biomaterials, drug-eluting coatings, and bioresponsive hydrogels. These innovative uses align with the increasing focus on sustainable biomedicine and environmentally friendly pharmaceutical technologies. The compound's modifiable carboxyl group and protected amine functionality provide multiple handles for orthogonal conjugation strategies, making it invaluable for multifunctional biomolecule design.
Storage and handling of CAS 2171413-77-5 require careful consideration to maintain its stability. Best practices recommend storage at -20°C under anhydrous conditions, with protection from light exposure. These precautions ensure the longevity of the Fmoc protecting group and prevent unwanted degradation. Such practical information is highly sought after in research databases and technical forums, reflecting the compound's widespread use in laboratories worldwide.
The future outlook for 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid appears promising, with ongoing research exploring its potential in next-generation therapeutics. As the scientific community continues to investigate peptide engineering and bioconjugation technologies, this compound is expected to play an increasingly important role in advancing biopharmaceutical innovation. Its versatility and reliability position it as a cornerstone reagent in the rapidly evolving fields of peptide science and biomaterials development.
2171413-77-5 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)